3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide

• Molecular Formula: C19H16N6O
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-methyl-1-phenyl-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carbohydrazide
• InChI: InChI=1S/C19H16N6O/c1-12-17-15(19(26)23-20)10-16(13-6-5-9-21-11-13)22-18(17)25(24-12)14-7-3-2-4-8-14/h2-11H,20H2,1H3,(H,23,26)
• InChI Key: HWVPISLWHJCSLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CN=CC=C3)C(=O)NN)C4=CC=CC=C4

Description

3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is a synthetically produced chemical compound of significant interest in medicinal chemistry and oncology research, primarily investigated for its potential as a protein kinase inhibitor. This pyrazolopyridine carbohydrazide derivative has been specifically designed and evaluated for its ability to modulate kinase activity, with profiling data indicating potent inhibitory effects against Src kinase, a key signaling protein implicated in cellular proliferation, differentiation, and survival. The compound's mechanism of action involves competitively binding to the ATP-binding site of the kinase, thereby disrupting downstream signaling cascades. Given the well-established role of Src in cancer progression, metastasis, and drug resistance, this molecule serves as a critical research tool for studying Src-driven tumorigenesis. Furthermore, its scaffold is of high value for structure-activity relationship (SAR) studies aimed at developing novel therapeutics for hematological malignancies and solid tumors. Researchers utilize this compound to probe the biological consequences of Src inhibition in cell-based assays and to explore its potential efficacy against other members of the kinase family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of 3-phenyl-1-(thieno[2,3-d]pyrimidin-4-yl)-1H-pyrazol-5-amine with 3-acetyl-2H-chromen-2-one in the presence of a catalyst such as FeCl3-SiO2 under refluxing ethanol . The reaction conditions are optimized to achieve high yields and purity of the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and reproducibility of the production process.

Chemical Reactions Analysis

Nucleophilic Substitution at the Hydrazide Group

The carbohydrazide group (-CONHNH₂) undergoes nucleophilic substitution with electrophilic reagents. Key transformations include:

Reaction with isothiocyanates:
When treated with phenyl isothiocyanate (PhNCS) or allyl isothiocyanate (CH₂=CHCH₂NCS) in refluxing ethanol, the compound forms thiosemicarbazide derivatives. For example:

• With PhNCS: Forms 2-(3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonyl)-N-phenyl-hydrazine-1-carbothioamide (89% yield) .

• With allyl isothiocyanate: Produces analogous allyl-substituted thiosemicarbazides (70% yield) .

Table 1: Reaction conditions and products with isothiocyanates

Reagent	Conditions	Product Structure Highlights	Yield
PhNCS	EtOH, reflux, 8 h	NH protons at δ 10.57, 8.50 (¹H NMR)	89%
Allyl NCS	EtOH, reflux, 10 h	Allyl CH₂= at δ 5.07–5.16 (¹H NMR); δ 178.0 (C=S)	70%

Condensation Reactions with Carbonyl Compounds

The hydrazide reacts with aldehydes/ketones in ethanol catalyzed by piperidine to form hydrazones. For example:

• Condensation with 4-dimethylaminobenzaldehyde yields a hydrazone with characteristic ¹H NMR signals at δ 8.31 (aromatic H) and δ 2.99 (NMe₂) .

Mechanistic pathway:

• Nucleophilic attack by the hydrazide NH₂ on the carbonyl carbon.

• Elimination of water to form the hydrazone.

Table 2: Condensation products with aldehydes

Carbonyl Compound	Conditions	Key Spectral Data (¹³C NMR)	Yield
4-Me₂NC₆H₄CHO	EtOH, piperidine	δ 167.9 (C=O), δ 131.9 (pyridine C)	85%
Isatin	EtOH, reflux	δ 165.9 (C=O), δ 131.9 (pyridine C)	78%

Cyclization and Heterocycle Formation

Curtius rearrangement:
Treatment with NaNO₂/HCl at 0–5°C generates an acyl azide intermediate, which undergoes Curtius rearrangement to form isocyanate derivatives . Subsequent reaction with ethyl 2-cyanoacetate in xylene yields cyanoester derivatives (65% yield) .

Key spectral data for cyanoester product (C₂₀H₁₉N₅O₃):

• ¹H NMR: δ 1.49 (CH₃), δ 4.10 (CH) .

• ¹³C NMR: δ 164.5 (COOEt), δ 163.9 (CONH) .

Reactivity with Diethyl Acetylenedicarboxylate (DEAD)

Reaction with DEAD in refluxing toluene produces pyrazolone derivatives via [2+2] cycloaddition followed by ring expansion:

• Forms ethyl 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (90% yield) .

Table 3: DEAD reaction analysis

Parameter	Details
¹H NMR	δ 11.20 (pyrazolone NH), δ 6.82 (pyrazolone CH)
¹³C NMR	δ 163.3 (C=O), δ 124.6 (pyrazolone CH)

Esterification and Hydrolysis

Esterification:
The carbohydrazide can be converted to methyl esters using methanol/H₂SO₄ (70% yield) .
Hydrolysis:
Basic hydrolysis of ester derivatives regenerates the carboxylic acid .

Interaction with Acyl Chlorides

Reaction with acetyl chloride forms N′-acetyl derivatives via addition-elimination :

• Product shows ¹H NMR signals at δ 2.64 (CH₃), δ 7.90 (pyridine H) .

Biological Activity Correlation

Derivatives synthesized via these reactions exhibit:

• Antimicrobial activity : MIC values ≤ 8 µg/mL against S. aureus and E. coli .

• Anticancer potential : IC₅₀ ≤ 10 µM against MCF-7 breast cancer cells .

This compound’s reactivity underscores its versatility as a scaffold for drug discovery. Systematic studies combining spectroscopic validation (¹H/¹³C NMR, IR) and biological screening are essential for advancing its therapeutic applications .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is $C_{24}H_{25}N_{5}O$, with a molecular weight of approximately 399.5 g/mol. The compound features a complex structure that includes a pyrazolo[3,4-b]pyridine core, which is known for its pharmacological properties.

Anticancer Activity

Research indicates that 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide exhibits promising anticancer properties. Preliminary studies have shown significant cytotoxicity against various cancer cell lines, including:

Cell Line	IC50 (µM)
A549 (lung cancer)	12.5
MCF-7 (breast cancer)	15.0

These findings suggest that the compound may inhibit tumor cell proliferation by modulating key signaling pathways involved in cell growth and survival .

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokines. This activity has been noted in studies evaluating similar pyrazolo derivatives, indicating a broader therapeutic potential in treating inflammatory diseases .

Synthesis and Derivatives

The synthesis of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide involves several steps that typically include the formation of the pyrazole core followed by functionalization to introduce the phenyl and pyridinyl groups. The synthetic pathways often leverage known methodologies for creating pyrazolo derivatives, which have been extensively documented in the literature .

Case Study 1: Anticancer Efficacy

In a study examining the anticancer effects of various pyrazolo derivatives, 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide was tested alongside other compounds. The results indicated that it exhibited superior cytotoxicity compared to standard chemotherapeutics, highlighting its potential as a lead compound for further development .

Case Study 2: Inflammation Model

Another study utilized an animal model to assess the anti-inflammatory effects of compounds similar to 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine derivatives. The results showed a marked reduction in edema and inflammatory markers, supporting the hypothesis that these compounds can effectively modulate inflammatory responses .

Mechanism of Action

The mechanism of action of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Core Structural Variations

The pyrazolo[3,4-b]pyridine core is shared among analogs, but substituent variations critically influence biological activity and physicochemical properties:

Compound Name	R1	R3	R4	R6	Molecular Weight	Key Feature(s)	Reference
Target Compound	Phenyl	Methyl	Carbohydrazide	Pyridin-3-yl	330.35	Pyridine ring at R6
3-Methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide	Phenyl	Methyl	Carbohydrazide	Thiophen-2-yl	349.41	Thiophene at R6
4-Hydrazinyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine	Phenyl	Methyl	Hydrazinyl	-	242.27	Pyrazolo[3,4-d]pyrimidine core
5-Imino-3-methyl-4-phenyl-1,4,5,9-tetrahydro-6H-pyrazolo[4',3':5,6]pyrido[2,3-d]pyrimidin-6-amine	Phenyl	Methyl	Imino group	Fused pyrido-pyrimidine	-	Fused tricyclic structure

Key Observations :

• R₆ Substitution : The pyridin-3-yl group in the target compound may enhance solubility and π-π stacking interactions compared to thiophen-2-yl () or fused systems ().

Key Observations :

• FeCl₃-SiO₂ catalysis () offers moderate yields under mild conditions, while TFA () may improve reaction efficiency for carboxylate derivatives.
• Hydrazide/hydrazinyl derivatives (e.g., ) typically require hydrazine hydrate and prolonged heating.

Physicochemical Properties

Purity and molecular weight data highlight substituent effects on drug-likeness:

Compound Name	Purity	Molecular Weight	LogP<sup>a</sup>	Water Solubility<sup>b</sup>	Reference
Target Compound	95%	330.35	~2.5 (estimated)	Moderate
3-Methyl-1-phenyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide	-	349.41	~3.0	Low
4-(2-Benzylidenehydrazinyl)-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine ()	-	328.37	~2.8	Low

Notes: ^a LogP values estimated using fragment-based methods. ^b Solubility inferred from substituent polarity (e.g., pyridinyl > thiophenyl).

Key Observations :

• Substitution at R₆ with pyridin-3-yl (as in the target compound) correlates with enhanced antitumor activity in analogs ().
• Fused tricyclic systems () exhibit superior potency (IC₅₀ = 0.019 µM), likely due to improved target engagement.

Biological Activity

3-Methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is a compound belonging to the pyrazolo[3,4-b]pyridine family, which has garnered attention for its diverse biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of pyrazolo[3,4-b]pyridine, including 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide, exhibit significant antimicrobial properties. A study evaluating various substituted pyrazolo[3,4-b]pyridines showed promising activity against Mycobacterium tuberculosis, with specific derivatives demonstrating effective inhibition of bacterial growth in vitro. The mechanism appears to involve interference with critical metabolic pathways in the bacteria, making it a potential lead compound for tuberculosis treatment .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Research indicates that modifications to the pyrazolo[3,4-b]pyridine scaffold enhance its efficacy against various cancer cell lines. For example, derivatives with specific substitutions have shown increased cytotoxicity against MCF7 (breast cancer) and HCT116 (colon cancer) cell lines. The anticancer mechanism is believed to involve cell cycle arrest and induction of apoptosis in cancer cells .

Enzyme Inhibition

In addition to its antimicrobial and anticancer activities, 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has been identified as a selective inhibitor of various enzymes implicated in disease processes. Notably, it has shown inhibitory effects on phosphodiesterase 4 (PDE4), which is involved in inflammatory responses. This inhibition suggests a potential application in treating inflammatory diseases and conditions such as asthma and chronic obstructive pulmonary disease (COPD) .

Structure-Activity Relationship (SAR)

The biological activity of 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is significantly influenced by its structural features. Key findings include:

Substitution Position	Effect on Activity
N(1) - Methyl group	Enhances antimicrobial activity
C(3) - Phenyl group	Increases cytotoxicity against cancer cells
C(4) - p-Chloro group	Potentiates enzyme inhibition

These modifications can optimize the compound's pharmacological profile and enhance its therapeutic potential .

Study on Antitubercular Activity

A significant study conducted by Rao et al. synthesized a series of pyrazolo[3,4-b]pyridine derivatives and evaluated their antitubercular activity using the Middlebrook 7H9 broth method. Among the tested compounds, those with the 3-methyl and phenyl substitutions exhibited the highest inhibitory effects against Mycobacterium tuberculosis H37Rv strain. The study concluded that these compounds could serve as promising candidates for further development in tuberculosis therapy .

Evaluation of Anticancer Properties

In another investigation focusing on anticancer effects, researchers synthesized several derivatives of pyrazolo[3,4-b]pyridine and assessed their cytotoxicity using MTT assays on various cancer cell lines. The results indicated that specific substitutions led to significant reductions in cell viability, particularly in MCF7 and HCT116 cells. The study highlighted the importance of structural modifications in enhancing anticancer activity .

Q & A

Q. What are the optimal synthetic routes for preparing 3-methyl-1-phenyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide?

The compound can be synthesized via cyclocondensation reactions using pyrazole-4-carbaldehyde derivatives and hydrazine hydrate. For example, refluxing 5-azido-1-phenyl-3-pyridinyl precursors with hydrazine hydrate in ethanol/acetic acid yields pyrazolo[3,4-b]pyridine scaffolds. Catalytic trifluoroacetic acid (TFA) in toluene has been employed to facilitate cyclization, with molar ratios of reactants typically 1:1 . Solvent choice (e.g., toluene vs. ethanol) and temperature (reflux vs. room temperature) critically influence yield and regioselectivity.

Q. How is the structural characterization of this compound validated?

Multi-technique validation is essential:

• NMR spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR identify substituent environments, such as methyl groups (δ ~2.5 ppm for $^{1}\text{H}$) and pyridinyl protons (δ ~8.5–9.0 ppm) .
• X-ray crystallography : Single-crystal diffraction resolves bond lengths and angles, confirming fused pyrazole-pyridine systems. Software like SHELXL refines crystallographic data .
• Elemental analysis : Matches experimental C/H/N percentages to theoretical values (e.g., C: ~65%, H: ~4%, N: ~20%) .

Q. What spectroscopic methods are used to analyze electronic properties?

UV-Vis spectroscopy identifies π→π* transitions in the pyridine/pyrazole systems (~250–300 nm). IR spectra confirm carbonyl (C=O, ~1650 cm$^{-1}$) and hydrazide (N–H, ~3200 cm$^{-1}$) functional groups .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) predict reactivity and stability?

Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level calculates:

• Frontier molecular orbitals : HOMO-LUMO gaps (~4–5 eV) indicate charge-transfer potential .
• Thermodynamic stability : Gibbs free energy comparisons between tautomers or conformers guide synthetic feasibility .
• Natural Bond Orbital (NBO) analysis : Identifies hyperconjugative interactions (e.g., lone pair donation from pyridinyl N to adjacent C) .

Q. How do reaction conditions influence structural outcomes in related pyrazolo-pyridine systems?

Contradictory data arise from varying conditions:

• Temperature : Reflux vs. RT can yield different products (e.g., pyrazolo[3,4-c]pyrazole vs. amine derivatives) .
• Catalysts : TFA vs. iodine alters cyclization pathways. For example, iodine promotes azide-to-amine conversions . Resolution involves HPLC-MS to track intermediates and control experiments to isolate variables .

Q. What strategies optimize biological activity assays for kinase inhibition?

• Docking studies : Pyridinyl and pyrazole moieties form hydrogen bonds with ATP-binding pockets. Software like AutoDock Vina predicts binding affinities .
• In vitro assays : Measure IC$_{50}$ values against kinase targets (e.g., EGFR or Aurora kinases) using fluorescence polarization .
• SAR analysis : Modifying substituents (e.g., methyl vs. trifluoromethyl) correlates with activity trends .

Q. How are thermodynamic properties (e.g., solubility, stability) evaluated for formulation studies?

• Thermogravimetric analysis (TGA) : Determines decomposition temperatures (>200°C for most pyrazolo-pyridines) .
• Solubility assays : Test in DMSO, water, and buffers (e.g., PBS) via nephelometry. LogP values (~2–3) predict membrane permeability .

Methodological Considerations

Q. What experimental controls are critical in synthetic protocols?

• Blank reactions : Exclude catalysts (e.g., TFA) to confirm their necessity .
• Isotopic labeling : Use $^{15}\text{N}$-hydrazine to track hydrazide formation via NMR .
• Kinetic monitoring : Time-resolved IR or HPLC identifies intermediate species .

Q. How are spectral contradictions (e.g., unexpected NMR shifts) resolved?

• Variable Temperature (VT) NMR : Detects dynamic processes (e.g., tautomerism) .
• 2D NMR (COSY, HSQC) : Assigns coupled protons and carbons unambiguously .
• DFT-predicted shifts : Compare computed $^{13}\text{C}$ chemical shifts (CAM-B3LYP) with experimental data .

Q. What are best practices for crystallographic data refinement?

• SHELX suite : SHELXL refines structures using high-resolution data (R$_1$ < 0.05). Twin refinement handles pseudo-merohedral twinning .
• Hirshfeld surface analysis : Visualizes intermolecular interactions (e.g., π-π stacking) .